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An internal standard (IS) is a compound of known concentration added to all samples, including

calibration standards and quality controls, to correct for variability during sample processing

and analysis.[1] The ideal IS mimics the physicochemical properties of the analyte, ensuring

that any loss or variation during the analytical process affects both the analyte and the IS to the

same extent.[2] For complex bioanalytical methods, such as those employing liquid

chromatography-mass spectrometry (LC-MS), the choice of an internal standard is a critical

determinant of data accuracy and reliability.[1][2]

The U.S. Food and Drug Administration (FDA) provides guidance on the use of internal

standards in bioanalytical methods, emphasizing the need for a well-characterized and

consistently performing IS.[3][4] The two primary types of internal standards used are Stable

Isotope-Labeled (SIL) compounds and structural analogs.[1][5]

Tauro-Obeticholic Acid-d5: The Gold Standard for
Obeticholic Acid Bioanalysis
Tauro-Obeticholic acid-d5 is the deuterium-labeled analog of Tauro-Obeticholic Acid, a primary

metabolite of Obeticholic Acid.[6][7] As a SIL internal standard, it is considered the "gold
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standard" for the quantification of Tauro-Obeticholic Acid and, by extension, is an exemplary

choice for methods analyzing OCA and its other metabolites like Glyco-Obeticholic Acid.[1][8]

The fundamental advantage of a SIL IS is its near-identical chemical structure to the analyte.[8]

This results in the same extraction recovery, and crucially, the same behavior in the mass

spectrometer's ion source, where co-eluting matrix components can suppress or enhance the

signal.[9] By co-eluting with the analyte, a SIL IS provides the most effective compensation for

these matrix effects.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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